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Compound of Interest

Compound Name:
Methyl 2-((R)-morpholin-2-

yl)acetate hydrochloride

Cat. No.: B8243536

Get Quote

Executive Summary & Chemical Identity
Immediate Action Required: This compound is a chiral morpholine derivative utilized as a

building block in drug synthesis. As a hydrochloride salt, it is hygroscopic and potentially acidic

upon hydrolysis. Improper disposal can lead to the formation of toxic chloramines if mixed with

strong oxidizers (e.g., bleach) or unintended hydrolysis of the ester functionality.

Strict Adherence: Do not dispose of this compound down the drain.[1] It must be routed through

hazardous chemical waste streams.
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Property Data

Chemical Name
Methyl 2-((R)-morpholin-2-yl)acetate

hydrochloride

CAS Number
2845095-54-5 (HCl salt); 1352709-52-4 (Free

base)

Molecular Formula C₇H₁₃NO₃[1][2][3][4] · HCl

Molecular Weight 195.64 g/mol

Physical State White to off-white solid (Hygroscopic)

Acidity
Aqueous solutions are acidic (pH ~3-5) due to

HCl

Hazards (GHS)
H302 (Harmful if swallowed), H315 (Skin

Irritant), H319 (Eye Irritant)

Hazard Assessment & Compatibility Logic
Before initiating disposal, you must understand the why behind the protocol to prevent cross-

reactivity in waste drums.

Critical Incompatibilities
Strong Oxidizers (Bleach/NaOCl):

Risk:[3][4][5][6][7] The morpholine nitrogen (secondary amine) can react with hypochlorites

to form N-chloromorpholines, which are potential carcinogens and toxic.

Protocol:NEVER add bleach to waste containers holding this compound.

Strong Bases (NaOH/KOH):

Risk:[3][4][5][6][7] Neutralization releases the free amine (oily residue) and hydrolyzes the

methyl ester to the carboxylic acid (zwitterion formation). While not explosive, this

generates heat and changes the solubility profile, potentially causing precipitation in liquid

waste lines.
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Water Sensitivity:

Risk:[3][4][5][6][7] The HCl salt is hygroscopic. Keep solid waste containers tightly sealed

to prevent the material from turning into a sticky, corrosive gum inside the drum.

Personal Protective Equipment (PPE) Matrix
Treat this compound as a potential sensitizer.

PPE Type Specification Rationale

Gloves
Nitrile (Double-gloved

recommended)

Morpholine derivatives can

permeate latex. Nitrile offers

superior resistance to organic

salts.

Eye Protection Chemical Splash Goggles

Safety glasses are insufficient

if handling aqueous solutions

where splashing is possible.

Respiratory N95 or Fume Hood

Solid dust is an inhalation

irritant (H335). Always

weigh/transfer inside a certified

fume hood.

Clothing Lab Coat + Closed-toe Shoes
Standard barrier protection

against accidental spills.

Disposal Workflows (Decision Matrix)
The disposal route is determined by the physical state of the waste. Follow the logic flow below

to select the correct stream.

Workflow Visualization
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Identify Waste State

Is it Solid?

Solid Waste Stream

Yes (Pure/Spill Debris)

Liquid: Solvent Base?

No (Solution)

Double Bag in
Clear Polyethylene Aqueous Solution

Water/Buffer

Organic Solvent

Solvent

Check pH Contains Halogens?
(DCM, Chloroform)

Halogenated Waste Drum

Yes

Non-Halogenated Waste Drum

No

Label: 'Toxic Solid,
Organic, Acidic'

Adjust pH to 6-8
(Use NaHCO3)

Label: 'Aqueous Waste,
Trace Organics'

Click to download full resolution via product page
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Figure 1: Decision logic for segregating Methyl 2-((R)-morpholin-2-yl)acetate hydrochloride
waste streams.

Protocol A: Solid Waste (Pure Compound or Spill
Debris)
Use this for expired chemicals, weighing paper, or contaminated gloves.

Containment: Place the solid material into a clear polyethylene bag.

Secondary Containment: Place the first bag inside a second bag (double-bagging) to prevent

leakage if the salt absorbs moisture.

Labeling: Affix a hazardous waste tag.

Constituents: "Methyl 2-((R)-morpholin-2-yl)acetate HCl"[8]

Hazards: Check "Toxic" and "Irritant."[4]

Disposal: Deposit into the Solid Hazardous Waste Pail.

Note: Do not seal the drum lid if there is any chance of reaction, though this solid is

generally stable.

Protocol B: Aqueous Solutions (Reaction Workups)
Use this for aqueous layers from extractions.

pH Check: The HCl salt will make the water acidic. Use pH strips to verify.[7]

Neutralization (Optional but Recommended):

Slowly add Sodium Bicarbonate (NaHCO₃) to adjust pH to ~6–8.

Caution: CO₂ gas will evolve.[3][9] Do this in a hood.

Segregation: Pour into the Aqueous Hazardous Waste container.

Crucial: Do not mix with aqueous waste containing bleach or heavy metals.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8243536/docs?utm_src=pdf-body#operational-disposal-guide-methyl-2-r-morpholin-2-yl-acetate-hydrochloride
https://www.amadischem.com/product-A1243466
https://fluorochem.co.uk/product/F815074/
https://chemistry.stackexchange.com/questions/170800/safe-disposal-of-hydrochloric-acid
https://datasheets.scbt.com/sc-203142.pdf
https://www.fishersci.co.uk/store/msds?partNumber=M/5750&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8243536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol C: Organic Solutions (HPLC Waste/Mother
Liquor)
Use this for material dissolved in Methanol, DCM, Ethyl Acetate, etc.

Identify Solvent:

If solvent is Dichloromethane (DCM) or Chloroform -> Halogenated Waste.

If solvent is Methanol, Ethanol, Acetone, Ethyl Acetate -> Non-Halogenated Waste.

Chloride Consideration: Although the compound contains HCl, the quantity in a dilute organic

solution is usually low enough that it does not mandate a "Halogenated" classification if the

solvent itself is non-halogenated. However, always list the full chemical name on the

manifest so the incineration facility is aware of the chloride content.

Emergency Procedures: Spills
Scenario: You drop a 5g bottle of the solid powder on the floor.

Evacuate & Ventilate: Clear the immediate area. Ensure the fume hood is running to pull

dust away.

PPE Up: Wear nitrile gloves, lab coat, and goggles. If dust is visible in the air, wait for it to

settle or wear an N95 mask.

Dry Clean Up:

Do not spray water initially (this creates a corrosive, sticky acidic mess).

Gently sweep the powder using a brush and dustpan into a bag.

Alternatively, cover with a spill absorbent (vermiculite or specialized acid neutralizer).

Wet Wipe: Once the bulk solid is removed, wipe the surface with a paper towel dampened

with dilute Sodium Bicarbonate solution to neutralize residues.

Disposal: Place all spill debris (towels, vermiculite) into the Solid Hazardous Waste bin.
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Regulatory Compliance (RCRA/EPA Context)
While this specific compound is not explicitly "P-listed" (acutely toxic) or "U-listed" (toxic) by

specific CAS in 40 CFR 261.33, it falls under the "Characteristic Waste" definitions due to its

properties:

Characteristic of Corrosivity (D002): Applicable if aqueous solutions have pH < 2.

Generator Knowledge: As a researcher, you are responsible for characterizing the waste.

The presence of the morpholine moiety suggests treating it as Toxic to ensure incineration

rather than landfill disposal, preventing environmental leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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